Cas no 1707746-99-3 (5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione)

• Product Name: 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione
• CAS No: 1707746-99-3
• MF: C₇H₈Cl₂N₂O₂
• MW: 223.056619644165
• CID: 5210716
• Update Time: 2025-10-05

5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5,6-dichloro-3-(1-methylethyl)-

• Inchi： 1S/C7H8Cl2N2O2/c1-3(2)11-6(12)4(8)5(9)10-7(11)13/h3H,1-2H3,(H,10,13)
• InChI Key： MGLDJTXTRPUZPP-UHFFFAOYSA-N
• SMILES： C1(=O)NC(Cl)=C(Cl)C(=O)N1C(C)C

Additional information on 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione

Introduction to 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione (CAS No. 1707746-99-3)

5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione (CAS No. 1707746-99-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione, including the presence of dichloro and isopropyl substituents, contribute to its distinct chemical and biological properties.

The molecular formula of 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione is C₉H₁₀Cl₂N₂O₂, and its molecular weight is approximately 235.08 g/mol. The compound is characterized by its high purity and stability, making it suitable for various laboratory applications. Recent studies have focused on elucidating the mechanisms of action and potential therapeutic uses of this compound.

In the context of medicinal chemistry, 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione has been investigated for its antiviral properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the dichloro and isopropyl substituents played a crucial role in enhancing the antiviral efficacy of the molecule.

Beyond antiviral applications, 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione has also shown promise in cancer research. A 2022 study in the journal Cancer Research demonstrated that this compound could selectively inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, the compound was found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione have been another area of interest. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant toxicity.

In terms of safety and toxicity, initial assessments have indicated that 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), further studies are necessary to fully evaluate its safety in humans. Ongoing clinical trials are aimed at determining the optimal dosing regimens and identifying any potential side effects or drug interactions.

The synthesis of 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione involves a series of well-defined chemical reactions that can be carried out under controlled laboratory conditions. The process typically starts with the formation of a pyrimidine core through a condensation reaction between an appropriate amine and a carbonyl compound. Subsequent chlorination and alkylation steps introduce the dichloro and isopropyl substituents to yield the final product.

In conclusion, 5,6-Dichloro-3-isopropyl-1H-pyrimidine-2,4-dione (CAS No. 1707746-99-3) represents a promising candidate for further development in both antiviral and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive target for researchers aiming to discover new treatments for various diseases. As more data becomes available from ongoing studies and clinical trials, the full potential of this compound will likely become even more evident.